Cas no 317356-87-9 (Benzeneacetic acid, 2,5-difluoro-4-nitro-, ethyl ester)

Benzeneacetic acid, 2,5-difluoro-4-nitro-, ethyl ester structure
317356-87-9 structure
Product Name:Benzeneacetic acid, 2,5-difluoro-4-nitro-, ethyl ester
CAS No:317356-87-9
MF:C10H9F2NO4
MW:245.179569959641
CID:3937325
PubChem ID:53419355
Update Time:2025-04-22

Benzeneacetic acid, 2,5-difluoro-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2,5-difluoro-4-nitro-, ethyl ester
    • ethyl 2,5-difluoro-4-nitrophenylacetate
    • SCHEMBL5150299
    • MFJWKFPTFPRHQW-UHFFFAOYSA-N
    • 317356-87-9
    • Inchi: 1S/C10H9F2NO4/c1-2-17-10(14)4-6-3-8(12)9(13(15)16)5-7(6)11/h3,5H,2,4H2,1H3
    • InChI Key: MFJWKFPTFPRHQW-UHFFFAOYSA-N
    • SMILES: C1(CC(OCC)=O)=CC(F)=C([N+]([O-])=O)C=C1F

Computed Properties

  • Exact Mass: 245.04996409Da
  • Monoisotopic Mass: 245.04996409Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 72.1Ų
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